Cas no 896281-08-6 (N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896281-08-6
• MF: C₁₈H₂₁N₃O₅S₂
• MW: 423.506441831589
• CID: 6127358
• PubChem ID: 16829975
• Update Time: 2025-10-30

N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N'-(3-methoxyphenyl)-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• MLS001234455
• SR-01000023461
• CHEMBL2137917
• N'-(3-methoxyphenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• SR-01000023461-1
• AKOS024661818
• SMR000811426
• N1-(3-methoxyphenyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896281-08-6
• F2574-0480

• Inchi： 1S/C18H21N3O5S2/c1-26-15-7-2-5-13(11-15)20-18(23)17(22)19-12-14-6-3-9-21(14)28(24,25)16-8-4-10-27-16/h2,4-5,7-8,10-11,14H,3,6,9,12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： TXDUTUAGOKKZAO-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 423.09226313g/mol
• Monoisotopic Mass: 423.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Professional Introduction to N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896281-08-6)

N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 896281-08-6, represents a novel molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural features of this molecule, particularly the presence of a 3-methoxyphenyl group and a thiophene-2-sulfonyl moiety, contribute to its unique chemical properties and potential biological activities.

The N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide structure is characterized by a central ethanediamide backbone, which serves as a versatile scaffold for chemical modifications and functionalization. This backbone is flanked by two distinct pharmacophoric regions: the 3-methoxyphenyl group and the 1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl substituent. The methoxyphenyl ring is known for its ability to modulate electronic properties and interact with biological targets, while the thiophene-sulfonyl group introduces hydrophobicity and potential hydrogen bonding capabilities.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. The incorporation of thiophene derivatives into drug candidates has been particularly fruitful, with numerous studies highlighting their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The thiophene-2-sulfonyl moiety in this compound not only enhances its structural complexity but also provides a platform for further derivatization, enabling the synthesis of analogs with tailored properties.

The pharmaceutical industry has increasingly recognized the importance of multifunctional compounds that can engage multiple biological pathways simultaneously. The dual presence of aromatic and heterocyclic components in N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide suggests that it may exhibit broad-spectrum activity. This hypothesis is supported by preliminary computational studies that predict favorable interactions between this compound and various protein targets, including kinases and transcription factors.

The synthesis of N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves the strategic coupling of pre-functionalized building blocks, each contributing specific pharmacological attributes to the final molecule. Key steps include the formation of the pyrrolidine ring through cyclocondensation reactions, followed by sulfonylation and subsequent amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high regioselectivity and yield.

Evaluation of N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide in vitro has revealed intriguing pharmacological profiles. Initial assays indicate potential inhibitory activity against certain enzymes implicated in disease progression. For instance, preliminary data suggest that this compound may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, interactions with other enzyme families, such as tyrosine kinases and phosphodiesterases, have been observed under specific conditions.

The structural motif of N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide also aligns well with current trends in medicinal chemistry towards the development of orally bioavailable compounds with improved pharmacokinetic properties. The balance between lipophilicity and polar surface area provided by its architecture suggests good solubility and membrane permeability, essential characteristics for effective drug delivery.

Ongoing research is focused on optimizing the synthesis of this compound to enhance yield and purity while exploring modifications that could improve its biological efficacy. Computational modeling techniques are being utilized to predict binding affinities and optimize interactions with target proteins. Additionally, parallel synthesis approaches are being employed to generate a library of analogs for high-throughput screening.

The potential therapeutic applications of N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide are broad and exciting. Given its structural complexity and dual pharmacophoric regions, it holds promise as a lead compound for further drug development in areas such as oncology, neurology, and anti-inflammatory therapy. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

In conclusion, N'-(3-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896281-08-6) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture, characterized by the presence of both 3-methoxyphenyl and thiophene-2-sulfonyl groups, positions it as a valuable scaffold for drug discovery. With ongoing research focused on optimizing its synthesis and exploring its pharmacological potential, this compound is poised to make substantial contributions to future therapeutic strategies.